Cas no 1209778-49-3 ((11E)-Tetradecen-1-yl-d5 Acetate)

• Product Name: (11E)-Tetradecen-1-yl-d5 Acetate
• CAS No: 1209778-49-3
• MF: C₁₆H₃₀O₂
• MW: 259.439013957977
• CID: 5041454
• Update Time: 2025-10-22

(11E)-Tetradecen-1-yl-d5 Acetate Chemical and Physical Properties

Names and Identifiers

• (11E)-Tetradecen-1-yl-d5 Acetate

• Inchi： 1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h4-5H,3,6-15H2,1-2H3/b5-4+/i13D,14D2,15D2
• InChI Key： YJINQJFQLQIYHX-OYEACSMDSA-N
• SMILES： C(OC([2H])([2H])C([2H])([2H])C([2H])CCCCCCC/C=C/CC)(=O)C

Additional information on (11E)-Tetradecen-1-yl-d5 Acetate

(11E)-Tetradecen-1-yl-d5 Acetate: A Comprehensive Overview

(11E)-Tetradecen-1-yl-d5 Acetate, also known by its CAS number 1209778-49-3, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of tetradecene, specifically the (11E) isomer, which refers to the configuration of the double bond at the 11th position. The "d5" designation indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification is often used in spectroscopy and other analytical techniques to enhance signal clarity and resolution.

The structure of (11E)-Tetradecen-1-yl-d5 Acetate consists of a tetradecene chain with a double bond at the 11th position, followed by an acetate group. The double bond's E configuration implies that the higher priority groups on either side of the double bond are on opposite sides. This structural feature is crucial for understanding the compound's physical and chemical properties, as well as its reactivity in various reactions.

Recent studies have highlighted the importance of isotopically labeled compounds like (11E)-Tetradecen-1-yl-d5 Acetate in metabolic studies and drug discovery. For instance, researchers have utilized deuterated compounds to track metabolic pathways more accurately due to their distinct spectroscopic signatures. This has led to advancements in understanding enzyme mechanisms and drug metabolism, making such compounds invaluable tools in pharmacology and biochemistry.

In terms of synthesis, (11E)-Tetradecen-1-yl-d5 Acetate can be prepared through various methods, including catalytic hydrogenation and enantioselective synthesis. The choice of synthesis method depends on the desired purity, scale, and specific applications. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of ene-acid derivatives like this compound, further enhancing its utility in research and industry.

The physical properties of (E)-Tetradecenyl acetate are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in various solvents commonly employed in organic chemistry. Additionally, its stability under different conditions ensures its reliability in long-term storage and repeated use in experiments.

Applications of (E)-Tetradecenyl acetate span across multiple disciplines. In materials science, it has been used as a precursor for synthesizing advanced polymers and surfactants. In biology, it serves as a model compound for studying lipid interactions and membrane dynamics. Furthermore, its role as an analytical standard has been pivotal in advancing chromatographic techniques for separating complex mixtures.

Recent research has also explored the potential of (E)-Tetradecenyl acetate in green chemistry initiatives. By utilizing renewable feedstocks and catalytic processes, scientists aim to produce this compound more sustainably while maintaining high purity standards. Such efforts align with global trends toward environmentally friendly chemical production methods.

In conclusion, (E)-Tetradecenyl acetate (CAS No: 1209778-49-3) is a versatile compound with wide-ranging applications across science and industry. Its unique structure, combined with advancements in synthesis and application techniques, positions it as an essential tool for researchers seeking to explore new frontiers in chemistry and biology.